Cas no 898641-93-5 (1-(3-ethyl-4-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3-ethyl-4-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 898641-93-5
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6285486
• PubChem ID: 15944058
• Update Time: 2024-01-05

1-(3-ethyl-4-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyl-4-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• 1-(3-ethyl-4-methoxyphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• VU0606921-1
• 898641-93-5
• F3237-0743
• 2-ethyl-4-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
• AP-263/43371429
• 1-((3-ethyl-4-methoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• AKOS002296272

• Inchi： 1S/C18H20N2O3S/c1-3-14-13-16(9-10-17(14)23-2)24(21,22)20-12-11-19-18(20)15-7-5-4-6-8-15/h4-10,13H,3,11-12H2,1-2H3
• InChI Key： RYXXAVDGGCUPMD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(CC)C=1)OC)(N1C(C2C=CC=CC=2)=NCC1)(=O)=O

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų